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Compound of Interest

Compound Name: 1,4-Diazepan-5-one hydrochloride

Cat. No.: B1344740

A Technical Guide for Researchers, Scientists, and Drug Development Professionals on the
Emerging Biological Activities of 1,4-Diazepan-5-one Derivatives

The 1,4-diazepan-5-one core is a seven-membered heterocyclic motif that has garnered
significant attention in medicinal chemistry. Its unique three-dimensional structure allows for the
spatial presentation of various substituents, making it a versatile scaffold for the design of novel
therapeutic agents. This technical guide provides an in-depth overview of the current
understanding of the biological activities associated with the 1,4-diazepan-5-one scaffold and
its derivatives, with a focus on its potential in anticancer and neurodegenerative disease
research.

Anticancer Activity

Derivatives of the 1,4-diazepan-5-one scaffold have demonstrated notable cytotoxic and
antiproliferative effects against a range of human cancer cell lines. The mechanism of action for
these compounds is often multifaceted, involving the induction of apoptosis, cell cycle arrest,
and the inhibition of key signaling pathways crucial for cancer cell survival and proliferation.

Quantitative Data on Anticancer Activity

The following tables summarize the in vitro anticancer activity of various 1,4-diazepan-5-one
derivatives and related benzodiazepine structures, as measured by their half-maximal inhibitory
concentration (ICso) or growth inhibition (Glso) values.
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Table 1: Cytotoxic Activity of Dibenzo[b,e][1][2]diazepin-11-one Derivatives

Compound Cancer Cell Line ICs0 (M) Reference
9a A549 (Lung) 0.71 [3]
MDAMB-231 (Breast)  7.29 [3]

Potent enzymatic
46d SW620 (Colon) o i [4]
activity against Chkl

Table 2: Cytotoxic Activity of 1,5-Benzodiazepin-2-one Derivatives

Compound Cancer Cell Line ICs0 (M) Reference
3b HCT-116 (Colon) 9.18 [2]

HepG-2 (Liver) 6.13 [2]

MCF-7 (Breast) 7.86 [2]

Table 3: Growth Inhibitory Activity of 7-(1,4-diazepan)-substituted[1][5]oxazolo[4,5-
d]pyrimidines
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Cancer

Reference

Compound Glso (M) TGI (UM) LCso (pM)

Subpanel

7-(1,4-
diazepan)-1-
yl-5-(4-
methylphenyl
)-2-phenyl[1]
[5]oxazolo-
[4,5-d]-

pyrimidine

Various 0.9-1.9 2.1-3.6 5.9-7.4 [6]

7-(1,4-
diazepan)-1-
yl-2-(4-
methylphenyl
)-5-phenyl[1]
[5]oxazolo[4,
5-
d]pyrimidine

Various 0.9-1.9 2.1-3.6 5.9-7.4 [6]

Signaling Pathways in Anticancer Activity

Several signaling pathways have been identified as targets for 1,4-diazepan-5-one derivatives.

Chk1 Inhibition in DNA Damage Response: Certain 5,10-dihydro-dibenzo[b,e][1][2]diazepin-11-
ones have been identified as potent and selective inhibitors of Checkpoint Kinase 1 (Chk1).[4]
Chk1 is a crucial kinase in the DNA damage response pathway, and its inhibition can lead to
the abrogation of cell cycle checkpoints, sensitizing cancer cells to DNA-damaging agents.[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.bio-techne.com/resources/protocols-troubleshooting/apoptosis-flow-annexin-v-protocol
https://bio-protocol.org/en/bpdetail?id=1984&type=0
https://www.creative-bioarray.com/support/sulforhodamine-b-srb-assay-protocol.htm
https://www.bio-techne.com/resources/protocols-troubleshooting/apoptosis-flow-annexin-v-protocol
https://bio-protocol.org/en/bpdetail?id=1984&type=0
https://www.creative-bioarray.com/support/sulforhodamine-b-srb-assay-protocol.htm
https://www.bio-techne.com/resources/protocols-troubleshooting/apoptosis-flow-annexin-v-protocol
https://aacrjournals.org/clincancerres/article/16/2/376/75577/New-Insights-into-Checkpoint-Kinase-1-in-the-DNA
https://pubmed.ncbi.nlm.nih.gov/17658776/
https://pubmed.ncbi.nlm.nih.gov/17658776/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

DNA Damage
DNA Damage
(e.g., from chemotherapy)
activates

ATR-Chk1 Pathway

phosphorylates &
activates

phosphorylates &
inhibits

activates

CDK1/Cyclin B

promotes

G2/M Arrest

Therapeutic

Dibenzo[b,e][1,4]diazepin-11-one

Derivative

Intervention

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Therapeutic Intervention

1,5-Benzodiazepin-2-one

Derivative

i i
inhibits 1inhibits;
1 1

i
1
1
I . .
Epigenetic Regulation Cell $urface Receptors
1 1 1
1
1
1

1
| :
—==rp---- HER2 : induces
I
i
deacetylates activates
1
1
I]vltracellu:lar Signaling
1

1
1

phosphorylates

represses

Tumor Suppressor
Gene Expression

promotes

Cell Proliferation

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Synthesis

(Starting Materials)

Synthesis of
1,4-Diazepan-5-one
Derivatives

:

Purification & Characterization
(NMR, MS, etc.)

Biological Evaluation

Gnticancer Screeninga Gnt"Amylzgjsgsgfegaﬂog
Data Analysis
(IC50, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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